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Compound of Interest

Compound Name: 3-Methylicyclohexane-1,2-dione

Cat. No.: B025814

An In-Depth Technical Guide to the Physical Properties of 3-Methylcyclohexane-1,2-dione

This technical guide provides a comprehensive overview of the physical properties of 3-
Methylcyclohexane-1,2-dione, with a specific focus on its melting and boiling points. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Physical Properties of 3-Methylcyclohexane-1,2-
dione

3-Methylcyclohexane-1,2-dione, also known as coffee dione, is a cyclic diketone with the
molecular formula C7H100:. It is a white to pale yellow crystalline solid at room temperature.[1]
The key physical properties of this compound are summarized in the table below, compiled
from various chemical suppliers and databases.

Data Presentation: Physical Properties
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Property Value Source(s)
Melting Point 57-59 °C [2][3]
61-63 °C [4][5]

57.0-64.0 °C [6]

Boiling Point 69-72 °C at 1 mmHg [21[31[41[5]

Experimental Protocols for Physical Property
Determination

While specific, published experimental protocols for the determination of the melting and boiling
points of 3-Methylcyclohexane-1,2-dione are not readily available in the searched literature,
standard laboratory procedures for organic compounds would be employed. These are detailed
below.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.[7] For a pure
compound, the melting range is typically narrow, often within 1-2°C.[7] The presence of
impurities generally leads to a depression and broadening of the melting range.[7]

Methodology: Capillary Melting Point Determination

A common and accurate method for determining the melting point of a solid like 3-
Methylcyclohexane-1,2-dione involves using a melting point apparatus with a heated block

and a capillary tube.[8]

o Sample Preparation: A small amount of the crystalline 3-Methylcyclohexane-1,2-dione is
finely ground to a powder. The open end of a capillary tube is then pressed into the powder
to collect a small sample. The tube is inverted and tapped gently to pack the solid into the
sealed end, aiming for a sample height of 2-3 mm.[9]

o Apparatus Setup: The packed capillary tube is placed into the heating block of a melting
point apparatus.
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Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2°C
per minute, as the temperature approaches the expected melting point.[10]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the beginning of the melting range. The temperature at which the last crystal melts is
recorded as the end of the melting range.[10] For a pure sample, this range should be
narrow.

Boiling Point Determination under Reduced Pressure

Given that the boiling point of 3-Methylcyclohexane-1,2-dione is reported at a reduced
pressure (1 mmHg), a vacuum distillation setup is necessary for its determination.[11] This
technique is employed for compounds that may decompose at their atmospheric boiling point
or have very high boiling points.[12]

Methodology: Vacuum Distillation

Apparatus Assembly: A distillation apparatus is assembled, typically including a round-
bottom flask, a Claisen adapter, a condenser, a vacuum adapter, and a receiving flask. All
glass joints must be securely sealed, often with grease, to maintain the vacuum.[13]

Sample and Boiling Chips: The 3-Methylcyclohexane-1,2-dione sample is placed in the
distillation flask along with a stir bar or boiling chips to ensure smooth boiling.

Vacuum Application: The apparatus is connected to a vacuum source, and the pressure is
gradually reduced to the desired level (e.g., 1 mmHg).

Heating: The distillation flask is gently heated.

Temperature and Pressure Monitoring: The temperature of the vapor that distills is measured
with a thermometer placed at the vapor outlet to the condenser. The pressure within the
system is monitored with a manometer. The boiling point is the temperature at which the
liquid boils and the vapor condenses into the receiving flask at the recorded pressure.[13]

Experimental Workflow Visualization
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While no specific signaling pathways involving 3-Methylcyclohexane-1,2-dione were identified
in the literature, a common experimental workflow for its analysis is High-Performance Liquid
Chromatography (HPLC). The following diagram illustrates a typical workflow for the HPLC
analysis of a chemical compound like 3-Methylcyclohexane-1,2-dione.

Sample & Mobile Phase Preparation HPLC System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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